5-(2-chloro-6-methylphenyl)-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-chloro-6-methylphenyl)-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H13ClN2O2/c1-8-3-2-4-10(14)11(8)13-15-12(16-18-13)9-5-6-17-7-9/h2-4,9H,5-7H2,1H3
• InChI Key: PMVVKNGFZVGNJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)C2=NC(=NO2)C3CCOC3
• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol

Description

Synthesis Analysis

The synthesis of oxadiazole derivatives often involves cyclization reactions and the incorporation of various substituents to achieve desired properties. For example, a series of 1,3,4-oxadiazole derivatives have been synthesized from carboxylic acids and hydrazides, showcasing the versatility in synthesizing oxadiazole compounds with diverse substituents (Rai et al., 2009).

Molecular Structure Analysis

X-ray crystallography is a common method to determine the molecular structure of oxadiazole derivatives, providing detailed insights into their spatial arrangement. For instance, the crystal structure of certain tetrazole derivatives has been resolved, offering a glimpse into the potential structural characteristics of oxadiazole compounds as well (Al-Hourani et al., 2015).

Chemical Reactions and Properties

Oxadiazole derivatives participate in various chemical reactions, contributing to their diverse applications. For example, the synthesis and reactions of oxadiazole compounds involving thiazole synthesis and related reactions have been explored, indicating the reactivity of such compounds in forming new structures (Paepke et al., 2009).